Cas no 658082-01-0 (Benzonitrile,3-[[1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-)

• Product name: Benzonitrile,3-[[1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-
• CAS No: 658082-01-0
• MF: C₂₆H₁₈N₂O
• MW: 374.433926105499
• CID: 1693654

Benzonitrile,3-[[1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,3-[[1-oxo-7-(3-phenyl-1-propynyl)-2(1H)-isoquinolinyl]methyl]-
• Benzonitrile, 3-[[1-oxo-7-(3-phenyl-1-propyn-1-yl)-2(1H)-isoquinolinyl]methyl]-

• Inchi： 1S/C26H18N2O/c27-18-22-10-5-11-23(16-22)19-28-15-14-24-13-12-21(17-25(24)26(28)29)9-4-8-20-6-2-1-3-7-20/h1-3,5-7,10-17H,8,19H2
• InChI Key： MLNWWZRZZSRVRH-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=CC(CN2C=CC3=C(C2=O)C=C(C#CCC2=CC=CC=C2)C=C3)=C1

Computed Properties

• Exact Mass: 374.14204

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 627.1±55.0 °C(Predicted)
• PSA: 44.1
• pka: -2.73±0.70(Predicted)